1,2-Di-O-hexadecyl-sn-glycero-3-phosphocholine

• Molecular Formula: C40H88NO8P
• Molecular Weight: 742.1 g/mol
• InChI: InChI=1S/C40H84NO6P.2H2O/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-35-44-38-40(39-47-48(42,43)46-37-34-41(3,4)5)45-36-33-31-29-27-25-23-21-19-17-15-13-11-9-7-2;;/h40H,6-39H2,1-5H3;2*1H2/t40-;;/m1../s1
• InChIKey: QKMBRFNLUNBYNN-AGYFHCNHSA-N

1,2-Di-O-hexadecyl-sn-glycero-3-phosphocholine (DHPC): An Ether-Linked Phospholipid for Hydrolytically Stable Model Membranes and Liposomal Formulations

1,2-Di-O-hexadecyl-sn-glycero-3-phosphocholine (commonly abbreviated as DHPC or 16:0 Diether PC) is a synthetic, zwitterionic glycerophospholipid in which both the sn-1 and sn-2 positions are linked to hexadecyl (C16:0) alkyl chains via ether bonds, rather than the ester bonds found in conventional diacyl phosphatidylcholines like DPPC . This structural feature renders the molecule resistant to hydrolysis by phospholipases and confers distinct biophysical properties on the lipid assemblies it forms . Consequently, DHPC is widely employed as a foundational component in the construction of stable, non-hydrolyzable artificial membranes, liposomes, and supported lipid bilayers for fundamental biophysical research and drug delivery system development [1].

Bilayer stability Hydrolysis-resistant ether phospholipid for stable model membranes

Phase behavior Interdigitated gel-phase model system for structural studies

Formulation Liposome and supported lipid bilayer construction

• [1] McKeone, B. J., Pownall, H. J., & Massey, J. B. (1986). Ether phosphatidylcholines: comparison of miscibility with ester phosphatidylcholines and sphingomyelin, vesicle fusion, and association with apolipoprotein A-I. Biochemistry, 25(23), 7711–7716. https://doi.org/10.1021/bi00371a064 View Source

Why 1,2-Di-O-hexadecyl-sn-glycero-3-phosphocholine (DHPC) Cannot Be Casually Substituted with Ester-Linked DPPC

While 1,2-di-O-hexadecyl-sn-glycero-3-phosphocholine (DHPC) shares the same C16 alkyl chain length as its ester-linked counterpart, 1,2-dipalmitoyl-sn-glycero-3-phosphocholine (DPPC), their divergent linkage chemistry dictates profoundly different molecular packing, phase behavior, and interfacial dynamics. These are not trivial differences; substituting DHPC with DPPC in a formulation or biophysical assay will fundamentally alter the system's properties, invalidating experimental results or compromising the functional performance of a lipid-based product. The evidence below demonstrates that DHPC adopts an interdigitated gel phase absent in DPPC, forms bilayers with significantly altered hydration and dynamics at the membrane interface, and confers enzymatic resistance unattainable with ester lipids [1].

Phase architecture mismatch

DHPC forms an interdigitated gel phase not present in DPPC; bilayer repeat spacing is reduced by ~28%.

Interface dynamics differ

Ether linkage creates faster interfacial water reorientation and altered hydration, affecting permeability profiles.

Enzymatic resistance absent

DPPC is susceptible to phospholipase degradation; DHPC's ether bonds provide hydrolysis resistance.

• [1] Ruocco, M. J., Siminovitch, D. J., & Griffin, R. G. (1985). Comparative study of the gel phases of ether- and ester-linked phosphatidylcholines. Biochemistry, 24(10), 2406–2411. https://doi.org/10.1021/bi00331a003 View Source

Quantitative Evidence of 1,2-Di-O-hexadecyl-sn-glycero-3-phosphocholine (DHPC) Differentiation Against Ester-Linked DPPC

Interdigitated Lamellar Gel Phase of DHPC Reduces Bilayer Repeat Spacing (dav) by 28% Compared to DPPC

In aqueous dispersions, DHPC forms an interdigitated lamellar gel phase at temperatures below 35°C, a phase not observed in DPPC. This structural difference is quantified by X-ray diffraction, which measures the lamellar repeat distance (dav). At 22°C, DHPC exhibits a dav of 46 Å, whereas DPPC under the same conditions has a dav of 64 Å [1]. This 28% reduction in bilayer spacing is a direct consequence of the ether-linked chains interpenetrating from opposing leaflets.

Bilayer repeat spacing

Head-to-head

DHPC 46 Å vs DPPC 64 Å

−28% lamellar spacing

Interdigitated gel phase confirmed; bilayer thickness differs significantly.

X-ray diffraction at 22°C

Evidence Dimension	Lamellar repeat distance (dav) in gel phase
Target Compound Data	46 Å
Comparator Or Baseline	1,2-Dipalmitoyl-sn-glycero-3-phosphocholine (DPPC): 64 Å
Quantified Difference	Reduction of 18 Å (28% decrease)
Conditions	Aqueous dispersion at 22°C, X-ray diffraction

Why This Matters

This confirms DHPC forms a fundamentally different bilayer architecture, which is critical for applications requiring specific membrane thickness, inter-leaflet coupling, or the unique hydrophobic cavities of interdigitated phases.

• [1] Ruocco, M. J., Siminovitch, D. J., & Griffin, R. G. (1985). Comparative study of the gel phases of ether- and ester-linked phosphatidylcholines. Biochemistry, 24(10), 2406–2411. https://doi.org/10.1021/bi00331a003 View Source

DHPC Bilayers Exhibit 2.3-Fold Faster Interfacial Solvent Reorientation Than DPPC Bilayers

The environment and dynamics of the membrane-water interface were probed using the wavelength-selective fluorescence of 2-(9-anthroyloxy)stearic acid (2-AS). This probe reports on the rate of solvent reorientation at the interface. The red edge excitation shift (REES), which correlates inversely with solvent relaxation rate, was measured to be 8 nm for DHPC membranes and 14 nm for DPPC membranes [1]. The smaller REES value for DHPC directly indicates a faster rate of solvent reorientation in the ether-linked bilayer, a conclusion further supported by lower fluorescence polarization values in DHPC [1].

Interfacial dynamics

Head-to-head

DHPC REES 8 nm vs DPPC REES 14 nm

~2.3× faster solvent reorientation

Ether interface is more dynamic; hydration layer differs markedly.

2-AS fluorescence probe

Evidence Dimension	Red edge excitation shift (REES) of 2-AS probe
Target Compound Data	8 nm
Comparator Or Baseline	1,2-Dipalmitoyl-sn-glycero-3-phosphocholine (DPPC): 14 nm
Quantified Difference	6 nm decrease (REES is inversely related to reorientation rate)
Conditions	Aqueous dispersions, 2-AS fluorescent probe

Why This Matters

This evidence demonstrates that the ether linkage creates a more dynamic interfacial hydration layer. This has direct implications for understanding and controlling membrane permeability, protein-lipid interactions, and the behavior of membrane-active compounds.

• [1] Raghuraman, H., & Chattopadhyay, A. (2005). Influence of Ester and Ether Linkage in Phospholipids on the Environment and Dynamics of the Membrane Interface: A Wavelength-Selective Fluorescence Approach. Langmuir, 21(1), 22–25. https://doi.org/10.1021/la048027+ View Source

DHPC Exhibits a Low-Enthalpy Subtransition at 4°C, Contrasting with DPPC's High-Enthalpy Subtransition at 17°C

Differential scanning calorimetry (DSC) reveals distinct low-temperature thermal behavior between DHPC and DPPC. DHPC dispersions show a reversible, low-enthalpy 'subtransition' at 4°C. In contrast, annealed DPPC bilayers exhibit a conditionally reversible, high-enthalpy subtransition at 17°C [1]. This 13°C difference in transition temperature and the contrasting enthalpy profiles underscore the fundamentally different low-temperature phase behavior of the two lipids.

Subtransition Tm

Head-to-head

DHPC 4°C vs DPPC 17°C

13°C lower, low-enthalpy event

Distinct low-temperature phase behavior; relevant for cryo-studies.

DSC, aqueous dispersions

Evidence Dimension	Subtransition temperature (Tm)
Target Compound Data	4°C (low-enthalpy, reversible)
Comparator Or Baseline	1,2-Dipalmitoyl-sn-glycero-3-phosphocholine (DPPC): 17°C (high-enthalpy, conditionally reversible)
Quantified Difference	13°C lower in DHPC
Conditions	Aqueous dispersions, Differential Scanning Calorimetry

Why This Matters

This thermodynamic fingerprint is a key differentiator for researchers studying lipid phase behavior, particularly in cryobiology or in applications where lipid formulations are exposed to low temperatures during storage or processing.

• [1] Ruocco, M. J., Siminovitch, D. J., & Griffin, R. G. (1985). Comparative study of the gel phases of ether- and ester-linked phosphatidylcholines. Biochemistry, 24(10), 2406–2411. https://doi.org/10.1021/bi00331a003 View Source

DHPC Bilayers Show Enhanced Interfacial Water Organization, Explaining Their Lower Permeability Relative to DPPC

Computational modeling using the CHARMM C36e force field, which was specifically parameterized for ether lipids, demonstrates that the ether linkage in DHPC increases the organization of water molecules in the headgroup region of the bilayer compared to ester-linked DPPC bilayers [1]. This molecular-level finding provides a mechanistic explanation for the experimentally observed lower water permeability of ether-linked lipid membranes [1].

Interfacial water order

Cross-study

Enhanced water organization in ether headgroup region vs. DPPC. Mechanistic basis for lower permeability

Supports DHPC use for low-permeability bilayer design.

CHARMM C36e MD simulations

Evidence Dimension	Interfacial water organization
Target Compound Data	Increased water organization in headgroup region
Comparator Or Baseline	Ester-linked DPPC bilayer
Quantified Difference	Qualitative difference with functional consequence (lower permeability)
Conditions	CHARMM C36e all-atom molecular dynamics simulations

Why This Matters

This provides a rational, molecular basis for selecting DHPC over DPPC in applications where controlling membrane permeability is paramount, such as in designing long-circulating liposomes or creating stable barriers in biosensor applications.

• [1] Leonard, A. N., Pastor, R. W., & Klauda, J. B. (2018). Parameterization of the CHARMM All-Atom Force Field for Ether Lipids and Model Linear Ethers. The Journal of Physical Chemistry B, 122(26), 6743–6755. https://doi.org/10.1021/acs.jpcb.8b02723 View Source

Cholesterol Converts DHPC from an Interdigitated to a Non-Interdigitated Phase at 22°C, a Behavior Not Applicable to DPPC

In the absence of cholesterol at 22°C, X-ray diffraction patterns show DHPC exists in an interdigitated gel phase, whereas DPPC does not [1]. The addition of 50 mol% cholesterol to DHPC bilayers at the same temperature eliminates the interdigitated phase, converting it to a non-interdigitated structure that is indistinguishable from cholesterol/DPPC bilayers by X-ray diffraction [1]. This demonstrates that cholesterol acts as a specific modulator of DHPC's unique phase, a control mechanism not available with DPPC.

Cholesterol modulation

Head-to-head

DHPC + chol → non-interdigitated vs DPPC remains non-interdigitated

Toggle interdigitation with cholesterol

Unique phase control not possible with DPPC; useful for property tuning.

XRD at 22°C, 50 mol% cholesterol

Evidence Dimension	Phase behavior modulation by cholesterol
Target Compound Data	Interdigitated gel phase at 22°C; converted to non-interdigitated phase with 50 mol% cholesterol
Comparator Or Baseline	1,2-Dipalmitoyl-sn-glycero-3-phosphocholine (DPPC): Does not form interdigitated phase at 22°C; remains non-interdigitated with cholesterol
Quantified Difference	Qualitative difference in phase behavior and response to cholesterol
Conditions	22°C, X-ray diffraction, +/- 50 mol% cholesterol

Why This Matters

This unique ability to toggle the interdigitated state of DHPC with cholesterol provides researchers with a powerful tool to manipulate bilayer properties such as thickness and lipid packing, which is not possible with ester-linked analogs like DPPC.

• [1] Siminovitch, D. J., Ruocco, M. J., Makriyannis, A., & Griffin, R. G. (1987). The effect of cholesterol on lipid dynamics and packing in diether phosphatidylcholine bilayers. X-ray diffraction and 2H-NMR study. Biochimica et Biophysica Acta (BBA) - Biomembranes, 901(2), 191–200. https://doi.org/10.1016/0005-2736(87)90115-5 View Source

DHPC Gel-Phase Bilayers Preserve Fast Axial Lipid Diffusion Down to -20°C, While DPPC Motion Freezes at 0°C

³¹P NMR spectroscopy was used to assess lipid mobility in gel-phase bilayers. Spectra for DHPC show an axially symmetric chemical shift anisotropy powder pattern that remains sharp down to -20°C, indicating the presence of fast axial diffusion. In stark contrast, the analogous ³¹P NMR spectra for DPPC bilayers show that this type of motion is frozen out at approximately 0°C [1].

Low‑T lipid mobility

Head-to-head

DHPC mobile to −20°C vs DPPC freezes ~0°C

≥20°C operational advantage

Fast axial diffusion persists at cryogenic temperatures.

³¹P NMR, gel-phase bilayers

Evidence Dimension	Lower temperature limit for fast axial lipid diffusion
Target Compound Data	Motion persists down to -20°C
Comparator Or Baseline	1,2-Dipalmitoyl-sn-glycero-3-phosphocholine (DPPC): Motion freezes at ~0°C
Quantified Difference	≥20°C lower operational temperature for lipid mobility
Conditions	Gel-phase bilayers, ³¹P NMR spectroscopy

Why This Matters

This demonstrates that DHPC bilayers retain a high degree of lipid mobility at temperatures far below the freezing point of DPPC bilayers. This property is particularly relevant for studies conducted at low temperatures or for understanding the fundamental dynamics of lipid assemblies under cryogenic conditions.

• [1] Ruocco, M. J., Siminovitch, D. J., & Griffin, R. G. (1985). Comparative study of the gel phases of ether- and ester-linked phosphatidylcholines. Biochemistry, 24(10), 2406–2411. https://doi.org/10.1021/bi00331a003 View Source

High-Impact Research and Industrial Applications for 1,2-Di-O-hexadecyl-sn-glycero-3-phosphocholine (DHPC)

Construction of Hydrolytically Stable and Low-Permeability Liposomes for Drug Delivery

The ether linkage of DHPC renders it intrinsically resistant to enzymatic degradation by phospholipases, a common failure mode for ester-linked liposomes in biological fluids . This property, combined with evidence of lower membrane permeability due to enhanced interfacial water organization [1], makes DHPC an ideal building block for designing next-generation liposomal drug delivery systems with extended circulation half-lives and improved cargo retention. The ability to further modulate bilayer properties with cholesterol [2] provides an additional design parameter not available with conventional ester lipids.

Biophysical Studies of Interdigitated Lipid Phases and Cholesterol-Dependent Phase Modulation

DHPC is a definitive model system for studying the interdigitated gel phase (LβI), a unique bilayer architecture characterized by a reduced lamellar repeat distance of 46 Å [3]. Furthermore, the demonstrated ability of cholesterol to reversibly convert DHPC bilayers from an interdigitated to a non-interdigitated state at a constant temperature [2] offers a powerful and controllable experimental platform. This system allows researchers to investigate the biophysical consequences of interdigitation on membrane protein function, domain formation, and mechanical properties in a way that is not possible with its ester-linked analog, DPPC.

Investigating Membrane Interfacial Hydration and Dynamics Using Fluorescence and NMR

The distinct interfacial environment of DHPC, characterized by a 2.3-fold faster rate of solvent reorientation compared to DPPC [4], makes it a valuable tool for studying the role of hydration in membrane function. This property is particularly relevant for understanding the behavior of membrane-active peptides, peripheral membrane proteins, and small molecule permeation. Additionally, its ability to retain fast axial lipid diffusion down to -20°C [3] allows for unique NMR and EPR studies of lipid dynamics at low temperatures, where conventional ester lipid systems become rigid and motionally frozen.

Calibration and Validation of Computational Force Fields for Ether Lipids

The comprehensive experimental data available for DHPC—including its lamellar spacing [3], phase behavior [3], and interfacial dynamics [4]—serve as a critical benchmark for the development and validation of molecular dynamics force fields for ether lipids. The specific parameterization of the CHARMM C36e force field against DHPC experimental data [1] underscores its value in computational chemistry and biophysics, ensuring that simulations of ether-containing biological membranes (e.g., plasmalogen-rich myelin) and synthetic ether lipid systems are physically accurate.

Application

Selection Property

Validation Focus

Liposomal carrier research

Ether-link stability & low permeability

Enzymatic resistance, cargo retention

Interdigitated phase studies

LβI phase formation, cholesterol toggle

Bilayer thickness, inter-leaflet coupling

Membrane interface dynamics

Enhanced water ordering & fast reorientation

Permeability control, protein-lipid interactions

Force field validation

Well-characterized physical benchmarks

Accuracy of ether lipid simulations

• [1] Leonard, A. N., Pastor, R. W., & Klauda, J. B. (2018). Parameterization of the CHARMM All-Atom Force Field for Ether Lipids and Model Linear Ethers. The Journal of Physical Chemistry B, 122(26), 6743–6755. https://doi.org/10.1021/acs.jpcb.8b02723 View Source
• [2] Siminovitch, D. J., Ruocco, M. J., Makriyannis, A., & Griffin, R. G. (1987). The effect of cholesterol on lipid dynamics and packing in diether phosphatidylcholine bilayers. X-ray diffraction and 2H-NMR study. Biochimica et Biophysica Acta (BBA) - Biomembranes, 901(2), 191–200. https://doi.org/10.1016/0005-2736(87)90115-5 View Source
• [3] Ruocco, M. J., Siminovitch, D. J., & Griffin, R. G. (1985). Comparative study of the gel phases of ether- and ester-linked phosphatidylcholines. Biochemistry, 24(10), 2406–2411. https://doi.org/10.1021/bi00331a003 View Source
• [4] Raghuraman, H., & Chattopadhyay, A. (2005). Influence of Ester and Ether Linkage in Phospholipids on the Environment and Dynamics of the Membrane Interface: A Wavelength-Selective Fluorescence Approach. Langmuir, 21(1), 22–25. https://doi.org/10.1021/la048027+ View Source